![molecular formula C18H16N2O2S2 B1227576 [3-[4-Morpholinyl(sulfanylidene)methyl]-1-indolyl]-thiophen-2-ylmethanone](/img/structure/B1227576.png)
[3-[4-Morpholinyl(sulfanylidene)methyl]-1-indolyl]-thiophen-2-ylmethanone
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Overview
Description
[3-[4-morpholinyl(sulfanylidene)methyl]-1-indolyl]-thiophen-2-ylmethanone is an indolyl carboxylic acid.
Scientific Research Applications
Synthesis and Antitumor Activity
- Antitumor Screening: A study by Horishny et al. (2020) developed a procedure for synthesizing derivatives of 3-morpholinorhodanine, showing moderate antitumor activity against malignant tumor cells, particularly against renal cancer cell lines UO31 and TK10 Horishny, Chaban, & Matiychuk, 2020.
Chemical Synthesis and Structural Analysis
- Preparation of Sulfur-Transfer Agents: Klose, Reese, and Song (1997) described the preparation of related sulfur-transfer agents, providing a basis for further chemical research and synthesis Klose, Reese, & Song, 1997.
- Synthesis of Boron-Containing 1,2,4-Triazines: Azev et al. (2004) explored the synthesis of boron-containing derivatives of 1,2,4-triazines, indicating potential applications in various chemical contexts Azev, Lork, Duelcks, & Gabel, 2004.
- Structure and Reactivity of Indolylmethylium Ions: Follet et al. (2015) investigated the reactivity of indolylmethylium ions, which could inform the understanding of chemical behavior in similar compounds Follet, Berionni, Mayer, & Mayr, 2015.
Medicinal Chemistry and Biological Applications
- Synthesis of Quinoxaline-Derived Analogs: A study by Beldi et al. (2011) focused on synthesizing sulfanyl-glycosides and morpholinyl-quinoxalines, which are relevant to the field of medicinal chemistry Beldi, Atta, Aboul-Ela, & Ashry, 2011.
- Neurokinin-1 Receptor Antagonist Development: Harrison et al. (2001) reported the development of a neurokinin-1 receptor antagonist with potential implications for treating emesis and depression Harrison, Owens, Williams, Swain, Williams, Carlson, Rycroft, Tattersall, Cascieri, Chicchi, Sadowski, Rupniak, & Hargreaves, 2001.
Corrosion Inhibition and Material Science
- Corrosion Inhibition Study: Daoud, Douadi, Issaadi, and Chafaa (2014) explored the use of a thiophene Schiff base as a corrosion inhibitor for mild steel, indicating potential applications in material science Daoud, Douadi, Issaadi, & Chafaa, 2014.
properties
Product Name |
[3-[4-Morpholinyl(sulfanylidene)methyl]-1-indolyl]-thiophen-2-ylmethanone |
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Molecular Formula |
C18H16N2O2S2 |
Molecular Weight |
356.5 g/mol |
IUPAC Name |
[3-(morpholine-4-carbothioyl)indol-1-yl]-thiophen-2-ylmethanone |
InChI |
InChI=1S/C18H16N2O2S2/c21-17(16-6-3-11-24-16)20-12-14(13-4-1-2-5-15(13)20)18(23)19-7-9-22-10-8-19/h1-6,11-12H,7-10H2 |
InChI Key |
HPWUCFWGBAPCKY-UHFFFAOYSA-N |
SMILES |
C1COCCN1C(=S)C2=CN(C3=CC=CC=C32)C(=O)C4=CC=CS4 |
Canonical SMILES |
C1COCCN1C(=S)C2=CN(C3=CC=CC=C32)C(=O)C4=CC=CS4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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